Cas no 690199-43-0 (3-(4-chloro-3-nitrophenyl)azetidine)

• Product Name: 3-(4-chloro-3-nitrophenyl)azetidine
• CAS No: 690199-43-0
• MF: C₉H₉ClN₂O₂
• MW: 212.632961034775
• CID: 6586338
• PubChem ID: 129953098
• Update Time: 2025-10-29

3-(4-chloro-3-nitrophenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-3-nitrophenyl)azetidine
• EN300-1986594
• 690199-43-0

• Inchi： 1S/C9H9ClN2O2/c10-8-2-1-6(7-4-11-5-7)3-9(8)12(13)14/h1-3,7,11H,4-5H2
• InChI Key： QLFMIOKKUCWPET-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])C1CNC1

Computed Properties

• Exact Mass: 212.0352552g/mol
• Monoisotopic Mass: 212.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.8Ų

Additional information on 3-(4-chloro-3-nitrophenyl)azetidine

Introduction to 3-(4-chloro-3-nitrophenyl)azetidine (CAS No: 690199-43-0) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

3-(4-chloro-3-nitrophenyl)azetidine, identified by the chemical identifier CAS No: 690199-43-0, is a specialized organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This heterocyclic compound features an azetidine ring substituted with a 4-chloro-3-nitrophenyl group, which imparts distinct reactivity and functionality suitable for various synthetic and biological investigations.

The molecular structure of 3-(4-chloro-3-nitrophenyl)azetidine consists of a five-membered azetidine core, which is a saturated heterocycle containing two nitrogen atoms. The presence of the 4-chloro-3-nitrophenyl moiety enhances its utility as a building block in the synthesis of more complex molecules. The chlorine atom at the para position relative to the nitro group introduces electrophilic characteristics, making it a valuable intermediate for nucleophilic substitution reactions, while the nitro group provides further opportunities for functionalization through reduction or coupling reactions.

In recent years, there has been growing interest in azetidine derivatives due to their potential as pharmacophores in drug discovery. The compact size and rigidity of the azetidine ring contribute to favorable interactions with biological targets, such as enzymes and receptors. Specifically, 3-(4-chloro-3-nitrophenyl)azetidine has been explored as a precursor in the development of novel bioactive compounds. Its structural motif is reminiscent of several known pharmacologically relevant scaffolds, suggesting its potential utility in modulating biological pathways.

One of the most compelling aspects of 3-(4-chloro-3-nitrophenyl)azetidine is its versatility in synthetic chemistry. The compound serves as a versatile intermediate for constructing more elaborate molecules through various chemical transformations. For instance, the chlorine substituent can be readily displaced by amines, alcohols, or thiols via nucleophilic aromatic substitution (SNAr), enabling the introduction of diverse functional groups. Additionally, the nitro group can be reduced to an amine, providing access to secondary or tertiary amines that are prevalent in many bioactive molecules.

Recent studies have highlighted the utility of 3-(4-chloro-3-nitrophenyl)azetidine in the synthesis of kinase inhibitors, which are critical targets in oncology research. The azetidine ring can mimic the piperazine moiety found in many kinase inhibitors, while the electron-withdrawing nature of the 4-chloro-3-nitrophenyl group helps optimize binding interactions with the ATP-binding pocket of kinases. This has led to several reports describing derivatives of this compound as potent inhibitors of aberrantly activated kinases associated with cancer growth and progression.

The pharmaceutical industry has also shown interest in 3-(4-chloro-3-nitrophenyl)azetidine for its potential as an intermediate in antiviral and antibacterial drug development. The structural features present in this compound allow for interactions with viral proteases or bacterial enzymes, making it a promising candidate for designing novel therapeutic agents. Furthermore, its ability to undergo facile functionalization makes it adaptable for generating libraries of compounds for high-throughput screening (HTS), a common strategy in drug discovery pipelines.

From a chemical biology perspective, 3-(4-chloro-3-nitrophenyl)azetidine offers insights into understanding enzyme mechanisms and substrate recognition. By incorporating this compound into enzyme inhibition studies, researchers can probe how different substituents influence binding affinity and catalytic activity. Such investigations not only advance our understanding of biological processes but also provide critical data for rational drug design.

The synthesis of 3-(4-chloro-3-nitrophenyl)azetidine itself is an area of active research. While classical methods involving cycloadditions or cyclizations have been reported, modern approaches leverage transition-metal catalysis to achieve more efficient and selective constructions. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce the 4-chloro-3-nitrophenyl group onto an azetidine precursor with high regioselectivity. These advances underscore the importance of innovative synthetic methodologies in facilitating access to complex heterocyclic compounds like this one.

In conclusion, 3-(4-chloro-3-nitrophenyl)azetidine (CAS No: 690199-43-0) represents a valuable scaffold with broad applications across chemical biology and medicinal chemistry. Its unique structural features make it an attractive building block for designing novel bioactive molecules, particularly those targeting kinases and other enzymes involved in disease pathways. As synthetic methodologies continue to evolve, further exploration of this compound and its derivatives is expected to yield significant advancements in drug discovery and therapeutic development.